Cas no 821789-55-3 (1-Propanone, 1-(5-bromo-2-thienyl)-2-hydroxy-2-methyl-)

1-Propanone, 1-(5-bromo-2-thienyl)-2-hydroxy-2-methyl- structure
821789-55-3 structure
Product Name:1-Propanone, 1-(5-bromo-2-thienyl)-2-hydroxy-2-methyl-
CAS No:821789-55-3
MF:C8H9BrO2S
MW:249.124860525131
CID:696701
PubChem ID:10243767
Update Time:2025-04-19

1-Propanone, 1-(5-bromo-2-thienyl)-2-hydroxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone, 1-(5-bromo-2-thienyl)-2-hydroxy-2-methyl-
    • 1-(5-bromothiophen-2-yl)-2-hydroxy-2-methylpropan-1-one
    • 821789-55-3
    • SCHEMBL5469523
    • NDJOUMJHWPEKBY-UHFFFAOYSA-N
    • DTXSID40437255
    • Inchi: 1S/C8H9BrO2S/c1-8(2,11)7(10)5-3-4-6(9)12-5/h3-4,11H,1-2H3
    • InChI Key: NDJOUMJHWPEKBY-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(C(C)(C)O)=O)S1

Computed Properties

  • Exact Mass: 247.95066g/mol
  • Monoisotopic Mass: 247.95066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 65.5Ų
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